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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the safe

disposal of 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃, a stable, non-radioactive isotopically labeled

compound.

Essential Safety and Handling Information
1,3-Dimethyluric acid, including its isotopically labeled forms, is a combustible solid. While it is

not classified as a hazardous substance, it is crucial to follow standard laboratory safety

protocols. Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn at all times when handling the compound.

Quantitative Data Summary
For quick reference, the key physical and safety properties of 1,3-Dimethyluric acid are

summarized in the table below.
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Property Value

Physical State Solid

Appearance White to off-white powder

Molecular Formula C₇H₈N₄O₃ (unlabeled)

Storage Temperature -20°C

Hazard Classification Combustible Solid

Step-by-Step Disposal Protocol
The disposal of 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃ is governed by its chemical properties as the

stable isotopic labels (¹³C and ¹⁵N) do not confer radioactivity.[1][2] Therefore, it should be

treated as non-hazardous chemical waste, in accordance with local, state, and federal

regulations.[3]

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃

waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

2. Containerization:

Use a high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid for

solid waste.

For solutions, use a compatible liquid waste container.

Ensure the container is properly labeled with the full chemical name: "1,3-Dimethyluric acid-

¹³C₄,¹⁵N₃".

3. Waste Accumulation:
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Store the waste container in a designated, well-ventilated, and cool area, away from heat

sources and incompatible materials.

Keep the container closed at all times except when adding waste.

4. Disposal Request:

Once the waste container is full, or in accordance with your laboratory's waste disposal

schedule, arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

Complete all required waste disposal forms accurately, providing the full chemical name and

quantity.

5. Decontamination of Empty Containers:

Triple-rinse the empty 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃ container with a suitable solvent (e.g.,

water or ethanol).

Collect the rinsate and dispose of it as chemical waste.

After thorough cleaning, the container can be disposed of as non-hazardous waste or

recycled, depending on institutional policies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3-

Dimethyluric acid-¹³C₄,¹⁵N₃.

Start: Have 1,3-Dimethyluric acid-
13C4,15N3 for disposal Is the compound radioactive? Treat as chemical wasteNo (Stable Isotopes) Follow local, state, and

 federal regulations End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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